Cas no 2228151-86-6 (2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal)

2-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanal is a bicyclic aldehyde compound characterized by its unique structural framework, combining a norbornene core with a branched aldehyde functionality. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty polymers. The bicyclic system enhances steric and electronic properties, enabling selective transformations such as cycloadditions or nucleophilic additions. The aldehyde group serves as a versatile handle for further derivatization, while the methyl substitution at the α-position improves stability. Its rigid bicyclic backbone may also contribute to controlled stereochemistry in synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity.
2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal structure
2228151-86-6 structure
Product Name:2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal
CAS No:2228151-86-6
MF:C11H16O
MW:164.244143486023
CID:6461668
PubChem ID:123616755
Update Time:2025-05-20

2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal
    • 2228151-86-6
    • EN300-1819731
    • 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanal
    • Inchi: 1S/C11H16O/c1-11(2,7-12)10-6-8-3-4-9(10)5-8/h3-4,7-10H,5-6H2,1-2H3
    • InChI Key: RGQPSHMWZKCUEK-UHFFFAOYSA-N
    • SMILES: O=CC(C)(C)C1CC2C=CC1C2

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal Pricemore >>

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Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanal

Exploring the Properties and Applications of 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanal

CAS No: 2228151-86-6 is a unique identifier for the compound 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanal, which has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its bicyclic structure, exhibits remarkable properties that make it a valuable component in various industrial and research applications.

The chemical structure of 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanal is defined by a bicyclo[2.2.1] framework, which contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and bioactive compounds. Its ability to undergo various chemical transformations, including oxidation and condensation reactions, has further expanded its utility in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents, such as dichloromethane and ethyl acetate, facilitates its use in solution-based reactions. The compound's molecular weight is approximately 198 g/mol, making it suitable for applications requiring precise stoichiometric control.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of cas no: 866, providing insights into its reactivity and selectivity in various chemical environments. These studies have revealed that the compound's bicyclic framework enhances its resistance to thermal degradation, making it ideal for high-temperature applications.

The synthesis of cas no: 866 typically involves a multi-step process, including alkylation and cyclization reactions. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents while maintaining high yields. These improvements have significantly reduced the environmental footprint associated with its production.

In terms of applications, cas no: 866 has found extensive use in the fragrance industry as a precursor to complex aroma compounds. Its ability to impart floral and woody notes makes it a valuable ingredient in perfumery products. Additionally, it has been employed in the development of pharmaceutical intermediates, where its unique reactivity plays a crucial role in drug design.

The compound's compatibility with biological systems has also been explored in recent studies. Research indicates that it exhibits low toxicity levels, making it suitable for applications in biotechnology and medical research. Its potential as a bioactive molecule has opened new avenues for drug discovery and development.

In conclusion, CAS No: 866, or cas no: 866, represents a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry.

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